Cas no 105907-49-1 (1-Phenyl-3-methylcyclobutanecarbonitrile)

• Product Name: 1-Phenyl-3-methylcyclobutanecarbonitrile
• CAS No: 105907-49-1
• Molecular Formula: C₁₂H₁₃N
• Molecular Weight: 171.238322973251
• CID: 4797543
• PubChem ID: 23294920

1-Phenyl-3-methylcyclobutanecarbonitrile Properties

Names and Identifiers

• 3-methyl-1-phenylcyclobutane-1-carbonitrile
• 1-phenyl-3-methylcyclobutanecarbonitrile
• 3-Methyl-1-phenylcyclobutanecarbonitrile

• InChIKey： YHFYHKKWTKBPRA-UHFFFAOYSA-N
• Inchi： 1S/C12H13N/c1-10-7-12(8-10,9-13)11-5-3-2-4-6-11/h2-6,10H,7-8H2,1H3
• SMILES： N#CC1(C2C=CC=CC=2)CC(C)C1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.104799419g/mol
• Heavy Atom Count: 13
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives